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Compound of Interest

Compound Name: Hydroxy Atrazine-d5

Cat. No.: B1436819 Get Quote

For researchers, scientists, and professionals in drug development engaged in the analysis of

the herbicide atrazine and its metabolites, the selection of high-quality certified reference

materials (CRMs) is paramount for ensuring accurate and reliable experimental data. This

guide provides an objective comparison of commercially available CRMs for atrazine and its

primary metabolites: deethylatrazine (DEA), deisopropylatrazine (DIA), and

diaminochloroatrazine (DACT).

Comparison of Certified Reference Materials
The following tables summarize the quantitative data for CRMs from leading suppliers. These

materials are crucial for instrument calibration, method validation, and quality control in

analytical testing.

Table 1: Certified Reference Materials for Atrazine
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Supplier
Product
Name/Nu
mber

Purity (%) Format
Concentr
ation

Uncertain
ty

ISO
Accredita
tions

Sigma-

Aldrich

Atrazine,

TraceCER

T®,

CRM45330

Varies by

lot (check

certificate)

Neat -
Varies by

lot

ISO 17034,

ISO/IEC

17025

LGC

Standards

Atrazine,

DRE-

C1033000

0

Varies by

lot (check

certificate)

Neat -
Varies by

lot
ISO 17034

AccuStand

ard

Atrazine,

P-005S

Varies by

lot (check

certificate)

Solution

100 µg/mL

in

Methanol

Varies by

lot

ISO 17034,

ISO/IEC

17025

CPAChem
Atrazine,

SB65
99.2 Neat - +/- 0.1%

ISO 17034,

ISO/IEC

17025, ISO

9001

Table 2: Certified Reference Materials for Deethylatrazine (DEA)
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Supplier
Product
Name/Nu
mber

Purity (%) Format
Concentr
ation

Uncertain
ty

ISO
Accredita
tions

Sigma-

Aldrich

Atrazine-

desethyl,

TraceCER

T®,

CRM68173

Varies by

lot (check

certificate)

Neat -
Varies by

lot

ISO 17034,

ISO/IEC

17025

LGC

Standards

Deethylatra

zine

Varies by

lot (check

certificate)

Neat -
Varies by

lot
ISO 17034

AccuStand

ard

Deethylatra

zine

Varies by

lot (check

certificate)

Solution

100 µg/mL

in

Acetonitrile

Varies by

lot

ISO 17034,

ISO/IEC

17025

Table 3: Certified Reference Materials for Deisopropylatrazine (DIA)

Supplier
Product
Name/Nu
mber

Purity (%) Format
Concentr
ation

Uncertain
ty

ISO
Accredita
tions

Sigma-

Aldrich

Atrazine-

desisoprop

yl

Varies by

lot (check

certificate)

Neat -
Varies by

lot

ISO 17034,

ISO/IEC

17025

LGC

Standards

Atrazine-

desisoprop

yl, DRE-

C1032800

0

Varies by

lot (check

certificate)

Neat -
Varies by

lot
ISO 17034

AccuStand

ard

Deisopropy

latrazine

Varies by

lot (check

certificate)

Solution

100 µg/mL

in

Acetonitrile

Varies by

lot

ISO 17034,

ISO/IEC

17025

Table 4: Certified Reference Materials for Diaminochloroatrazine (DACT)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name/Nu
mber

Purity (%) Format
Concentr
ation

Uncertain
ty

ISO
Accredita
tions

LGC

Standards

Atrazine-

desethyl-

desisoprop

yl, DRE-

C1032700

0

Varies by

lot (check

certificate)

Neat -
Varies by

lot
ISO 17034

AccuStand

ard

2,4-

Diamino-6-

chloro-s-

triazine

Varies by

lot (check

certificate)

Solution

100 µg/mL

in

Methanol

Varies by

lot

ISO 17034,

ISO/IEC

17025

Experimental Protocols
Accurate quantification of atrazine and its metabolites necessitates robust analytical

methodologies. Below are detailed protocols for two common analytical techniques.

Experimental Protocol 1: Analysis of Atrazine and
Metabolites in Water by LC-MS/MS
This method is suitable for the determination of atrazine and its dealkylated chlorotriazine

metabolites in ground, surface, and deionized water.

1. Sample Preparation:

Acidify water samples to a pH of 3-4.

Load the sample onto two solid-phase extraction (SPE) cartridges in series: a C18 cartridge

followed by a C18/cation exchange mixed-mode polymeric phase cartridge.[1]

Elute the analytes from each cartridge separately.

Pool and concentrate the eluted fractions.[1]
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2. Instrumental Analysis:

Instrumentation: Liquid Chromatograph coupled with a tandem mass spectrometer (LC-

MS/MS).

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of methanol and water containing a suitable modifier (e.g., formic

acid or ammonium acetate).

Detection: Mass spectrometer operating in selected ion monitoring (SIM) mode.[1]

3. Quality Control:

The lower limit of method validation is typically around 0.10 µg/L for atrazine and its primary

metabolites.[1]

Mean procedural recoveries should be in the range of 95-100% with standard deviations

below 10%.[1]

Experimental Protocol 2: Analysis of Atrazine and
Metabolites in Soil by QuEChERS and GC-MS
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach for the extraction of pesticides from complex matrices like soil.

1. Sample Extraction (QuEChERS):

Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).

Shake vigorously for 1 minute and centrifuge.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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Take an aliquot of the acetonitrile supernatant.

Add it to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18).

Vortex and centrifuge.

3. Instrumental Analysis:

Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Injection: Inject the cleaned-up extract into the GC-MS.

Column: A suitable capillary column for pesticide analysis (e.g., DB-5ms).

Detection: Mass spectrometer operating in full scan or selected ion monitoring (SIM) mode.

Visualizations
Atrazine Metabolic Pathway
The following diagram illustrates the primary metabolic degradation pathway of atrazine.
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Caption: Metabolic pathway of atrazine to its main metabolites.

Experimental Workflow for CRM-Based Analysis
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This diagram outlines the typical workflow for the analysis of atrazine and its metabolites using

certified reference materials.
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Caption: Workflow for analyzing atrazine using CRMs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1436819?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/modified-quechers-method-for-the-determination-of-s-triazine-37memh3g0s.pdf
https://www.benchchem.com/product/b1436819#certified-reference-materials-for-atrazine-and-its-metabolites
https://www.benchchem.com/product/b1436819#certified-reference-materials-for-atrazine-and-its-metabolites
https://www.benchchem.com/product/b1436819#certified-reference-materials-for-atrazine-and-its-metabolites
https://www.benchchem.com/product/b1436819#certified-reference-materials-for-atrazine-and-its-metabolites
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1436819?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

